1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol

• IUPAC Name: 1-[[(3,5-dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol
• InChI: InChI=1S/C16H20N2O2/c1-11-14(12(2)20-18-11)9-17-10-16(19)8-7-13-5-3-4-6-15(13)16/h3-6,17,19H,7-10H2,1-2H3
• InChI Key: FMEZWMFFTHSCNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CNCC2(CCC3=CC=CC=C32)O
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol, also known as DOI, is a potent and selective agonist for the serotonin 5-HT2A receptor. The compound has been widely used in scientific research to study the mechanism of action and physiological effects of 5-HT2A receptor activation.

Mechanism of Action

1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol acts as a selective agonist for the 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of the 5-HT2A receptor by this compound leads to the activation of various signaling pathways, including the phospholipase C, inositol triphosphate, and protein kinase C pathways.
Biochemical and Physiological Effects:
Activation of the 5-HT2A receptor by this compound has been shown to have a wide range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of gene expression, and modulation of ion channel activity. This compound has also been shown to have effects on the cardiovascular system, including vasoconstriction and changes in blood pressure.

Advantages and Limitations for Lab Experiments

1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol is a highly selective agonist for the 5-HT2A receptor, which makes it a valuable tool for studying the physiological effects of 5-HT2A receptor activation. However, the use of this compound in lab experiments is limited by its potency and potential toxicity, as well as the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for research on 1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol and the 5-HT2A receptor. One area of interest is the development of more selective and potent agonists for the 5-HT2A receptor, which could have potential therapeutic applications. Another area of interest is the investigation of the role of the 5-HT2A receptor in the regulation of circadian rhythms and sleep-wake cycles. Finally, there is ongoing research on the potential role of the 5-HT2A receptor in the pathophysiology of various psychiatric disorders, including depression, anxiety, and schizophrenia.

Synthesis Methods

The synthesis of 1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol involves several steps, starting with the reaction of 3,5-dimethyl-4-(bromomethyl)oxazole with methylamine to form 3,5-dimethyl-4-(methylamino)methyl oxazole. This intermediate is then reacted with 1-(2,3-dihydroxypropyl)-2,3-dihydroindene to form this compound.

Scientific Research Applications

1-[[(3,5-Dimethyl-1,2-oxazol-4-yl)methylamino]methyl]-2,3-dihydroinden-1-ol has been extensively used in scientific research to study the role of 5-HT2A receptor activation in various physiological processes, including cognition, perception, mood, and behavior. This compound has also been used to investigate the potential therapeutic applications of 5-HT2A receptor agonists in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia.